Cas no 2113921-08-5 (4-(3-methoxy-4-nitrophenyl)butanoic acid)

• Product Name: 4-(3-methoxy-4-nitrophenyl)butanoic acid
• CAS No: 2113921-08-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6048865
• PubChem ID: 165611907
• Update Time: 2025-10-31

4-(3-methoxy-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-nitrophenyl)butanoic acid
• 2113921-08-5
• EN300-1762030

• Inchi： 1S/C11H13NO5/c1-17-10-7-8(3-2-4-11(13)14)5-6-9(10)12(15)16/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： PGMHGLDLZXVKJI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(3-methoxy-4-nitrophenyl)butanoic acid

4-(3-Methoxy-4-Nitrophenyl)Butanoic Acid: A Comprehensive Overview

The compound 4-(3-methoxy-4-nitrophenyl)butanoic acid, identified by the CAS number CAS No. 2113921-08-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a butanoic acid backbone attached to a substituted phenyl group, which introduces both electron-donating and electron-withdrawing substituents, thereby influencing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of 4-(3-methoxy-4-nitrophenyl)butanoic acid in drug discovery and material science. Its structure, featuring a nitro group and a methoxy group on the aromatic ring, makes it a versatile building block for synthesizing more complex molecules. The nitro group, being an electron-withdrawing substituent, enhances the acidity of the carboxylic acid moiety, while the methoxy group introduces steric hindrance and modulates the electronic environment of the aromatic ring.

In terms of synthesis, researchers have developed efficient methods to prepare 4-(3-methoxy-4-nitrophenyl)butanoic acid. One common approach involves the Friedel-Crafts acylation reaction, followed by hydrolysis to introduce the carboxylic acid group. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, advancements in catalytic processes have further streamlined the synthesis pathway, reducing reaction times and minimizing waste.

The application of 4-(3-methoxy-4-nitrophenyl)butanoic acid extends beyond traditional chemical synthesis. Recent research has explored its role as a precursor in the development of novel pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for therapeutic interventions.

In conclusion, 4-(3-methoxy-4-nitrophenyl)butanoic acid, with its CAS number CAS No. 2113921-08-5, stands as a pivotal molecule in modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.